Cas no 1805906-63-1 (3-(3-Bromopropanoyl)-2-methylbenzonitrile)

• Product Name: 3-(3-Bromopropanoyl)-2-methylbenzonitrile
• CAS No: 1805906-63-1
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 4789617
• Update Time: 2025-05-20

3-(3-Bromopropanoyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-2-methylbenzonitrile

• Inchi： 1S/C11H10BrNO/c1-8-9(7-13)3-2-4-10(8)11(14)5-6-12/h2-4H,5-6H2,1H3
• InChI Key： YZWLLECOPRQNIK-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9

Additional information on 3-(3-Bromopropanoyl)-2-methylbenzonitrile

3-(3-Bromopropanoyl)-2-methylbenzonitrile: A Comprehensive Overview

3-(3-Bromopropanoyl)-2-methylbenzonitrile, also known by its CAS number 1805906-63-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzonitrile, featuring a brominated propanoyl group attached to the benzene ring at the 3-position and a methyl group at the 2-position. The unique combination of functional groups in this molecule makes it an interesting subject for both academic research and industrial applications.

The benzonitrile core of this compound provides a rigid aromatic structure, which is often exploited in medicinal chemistry for designing bioactive molecules. The bromine atom in the propanoyl group introduces halogenation, which can influence the compound's reactivity, solubility, and pharmacokinetic properties. Recent studies have highlighted the potential of brominated aromatic compounds in drug discovery, particularly in targeting specific protein kinases and enzymes involved in cancer and inflammatory diseases.

One of the key areas of research involving 3-(3-Bromopropanoyl)-2-methylbenzonitrile is its role as an intermediate in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitution and cyclization reactions, makes it a valuable building block for constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize bioactive heterocycles, which exhibit promising anti-inflammatory and anti-cancer activities.

Another significant aspect of this compound is its application in materials science. The combination of electron-withdrawing groups (the nitrile and bromine) and electron-donating groups (the methyl group) on the aromatic ring creates a unique electronic environment that can be harnessed for designing advanced materials. Recent advancements in polymer chemistry have explored the use of this compound as a monomer for synthesizing conductive polymers, which find applications in flexible electronics and energy storage devices.

The synthesis of 3-(3-Bromopropanoyl)-2-methylbenzonitrile typically involves multi-step reactions, often starting from benzene derivatives. One common approach is the Friedel-Crafts acylation followed by bromination and alkylation steps. However, recent developments in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecule with high yields and selectivity.

In terms of physical properties, 3-(3-Bromopropanoyl)-2-methylbenzonitrile exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under normal conditions ensures its suitability for long-term storage and transportation.

From an environmental perspective, understanding the fate and behavior of 3-(3-Bromopropanoyl)-2-methylbenzonitrile in natural systems is crucial for assessing its potential ecological impact. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. These investigations have revealed that the compound undergoes microbial degradation via hydrolytic cleavage of the nitrile group, leading to the formation of less toxic byproducts.

In conclusion, 3-(3-Bromopropanoyl)-2-methylbenzonitrile (CAS No: 1805906-63-1) is a multifaceted compound with diverse applications across chemistry disciplines. Its unique structure enables it to serve as both a valuable intermediate in organic synthesis and a potential building block for advanced materials. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.